Cas no 2763759-28-8 ([(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride)

• Product Name: [(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride
• CAS No: 2763759-28-8
• MF: C₈H₁₀Br₂ClN
• MW: 315.432699680328
• CID: 5560442
• PubChem ID: 165998107
• Update Time: 2025-10-30

[(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37371896
• 2763759-28-8
• [(2,4-dibromophenyl)methyl](methyl)amine hydrochloride
• [(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride

• Inchi： 1S/C8H9Br2N.ClH/c1-11-5-6-2-3-7(9)4-8(6)10;/h2-4,11H,5H2,1H3;1H
• InChI Key： ASAHIZCNHVNFKE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CNC)Br.Cl

Computed Properties

• Exact Mass: 314.88480g/mol
• Monoisotopic Mass: 312.88685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on [(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride

Comprehensive Overview of [(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride (CAS No. 2763759-28-8)

[(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride (CAS No. 2763759-28-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique brominated phenyl structure, is often utilized in the synthesis of advanced intermediates for drug development. Researchers are particularly interested in its potential applications due to the growing demand for halogenated aromatic compounds in medicinal chemistry.

The molecular structure of [(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride features a dibromophenyl group, which enhances its reactivity and stability under various conditions. This makes it a valuable building block for constructing complex molecules. In recent years, the compound has been explored for its role in developing central nervous system (CNS) targeting agents, aligning with the rising interest in neurodegenerative disease treatments.

One of the key advantages of CAS No. 2763759-28-8 is its versatility in synthetic pathways. It can serve as a precursor for N-methylamine derivatives, which are critical in designing compounds with enhanced bioavailability. The hydrochloride salt form further improves its solubility, making it suitable for formulation studies. This property is particularly relevant given the increasing focus on drug delivery systems and bioavailability optimization in modern pharmacology.

In the context of current research trends, [(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride is often discussed alongside topics like small molecule drug discovery and structure-activity relationship (SAR) studies. Its bromine substituents offer unique electronic effects, which are leveraged in computational chemistry models to predict binding affinities. This aligns with the broader industry shift toward AI-driven drug design and in silico screening.

From a commercial perspective, the demand for CAS No. 2763759-28-8 is driven by its applications in high-throughput screening (HTS) libraries. Pharmaceutical companies are increasingly sourcing such compounds to accelerate lead optimization processes. Additionally, its stability under ambient conditions reduces logistical challenges, a factor highly valued in global supply chains.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as hazardous under current guidelines, researchers emphasize proper handling due to its halogenated nature. This reflects the broader industry focus on green chemistry and sustainable synthesis practices, which aim to minimize waste and energy consumption.

In summary, [(2,4-Dibromophenyl)methyl](methyl)amine hydrochloride (CAS No. 2763759-28-8) represents a critical tool in modern chemical research. Its structural features and functional groups make it indispensable for medicinal chemistry, drug development, and material science. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.